Cas no 406938-74-7 (3-cyano-2-methoxy-benzoic acid)

3-cyano-2-methoxy-benzoic acid structure

406938-74-7 structure

Product Name:3-cyano-2-methoxy-benzoic acid

CAS No:406938-74-7

Molecular Formula:C₉H₇NO₃

Molecular Weight:177.157

MDL:MFCD18394218

CID:3973974

PubChem ID:22342559

3-cyano-2-methoxy-benzoic acid Properties

Names and Identifiers

- Benzoic acid, 3-cyano-2-methoxy-
- 3-cyano-2-methoxy-benzoic acid
- C91680
- 3-Cyano-2-methoxybenzoicAcid
- CS-0227333
- MFCD18394218
- SCHEMBL5195730
- 406938-74-7
- C90791
- 3-Cyano-2-methoxybenzoic Acid
- SY263200
- DWOMVQWHQSDWDZ-UHFFFAOYSA-N
- 961-333-3
- MDL： MFCD18394218
- InChIKey： DWOMVQWHQSDWDZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H7NO3/c1-13-8-6(5-10)3-2-4-7(8)9(11)12/h2-4H,1H3,(H,11,12)
- SMILES： COC1=C(C=CC=C1C(=O)O)C#N

Computed Properties

Exact Mass: 177.042593085g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 177.042593085g/mol
Heavy Atom Count: 13
Complexity: 243
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 70.3Å²

3-cyano-2-methoxy-benzoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CN5J-100mg	3-cyano-2-methoxybenzoic acid	406938-74-7	98%	100mg	$220.00	2024-05-03
A2B Chem LLC	AF89079-250mg	3-cyano-2-methoxybenzoic acid	406938-74-7	98%	250mg	$316.00	2024-04-20
Aaron	AR00CNDV-100mg	3-Cyano-2-methoxybenzoic Acid	406938-74-7	98%	100mg	$189.00	2025-02-12
Alichem	A015018727-250mg	3-Cyano-2-methoxybenzoic acid	406938-74-7	97%	250mg	$470.40	2023-09-02
eNovation Chemicals LLC	D780090-1g	3-Cyano-2-methoxybenzoic Acid	406938-74-7	98%	1g	$630	2022-09-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01280-1g	3-cyano-2-methoxybenzoic acid	406938-74-7	95%	1g	$330	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBT2287-250MG	3-cyano-2-methoxy-benzoic acid	406938-74-7	95%	250MG	￥ 2,138.00
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1298003-100mg	3-Cyano-2-methoxybenzoic acid	406938-74-7	98%	100mg	￥1400.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y20085-1g	Benzoic acid, 3-cyano-2-methoxy-	406938-74-7	98%	1g	¥7019.0	2023-09-05

3-cyano-2-methoxy-benzoic acid Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:406938-74-7)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

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